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Welcome to the technical support center for troubleshooting common CEREC design issues in

research settings. This resource provides researchers, scientists, and drug development

professionals with concise troubleshooting guides and frequently asked questions to address

specific challenges encountered during experimental use of the CEREC system.

Frequently Asked Questions (FAQs)
Q1: What are the most common causes of restoration failure in clinical studies involving

CEREC?

A1: Long-term clinical studies indicate that the primary reasons for CEREC restoration failure

are ceramic fractures, followed by tooth fractures.[1][2] Other contributing factors include

secondary caries and endodontic problems.[1][2] For instance, one 17-year study found that

76% of failures were due to ceramic (62%) or tooth (14%) fractures.[1] Another 10-year study

reported that 73% of failures were from ceramic (53%) or tooth (20%) fractures.[2]

Q2: How does the preparation design influence the marginal fit of a CEREC restoration?
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A2: The design of the tooth preparation is critical for the marginal fit of CEREC restorations.

Research has shown that preparation flaws such as sharp internal line angles, lipped margins,

and irregular or rough finish lines can negatively impact the adaptation of the final restoration.

[3][4] Smooth and well-defined margins are crucial for achieving a clinically acceptable fit.[3]

Studies have investigated different finish line designs, such as chamfer and shoulder, and

found that while both can yield clinically acceptable mean marginal gaps, the quality and

smoothness of the preparation are more critical than the specific design.[5][6]

Q3: Can the choice of biogeneric design mode in the CEREC software affect the final occlusal

characteristics?

A3: Yes, the selected biogeneric design mode (e.g., Biogeneric Individual, Biogeneric Copy,

Biogeneric Reference) can significantly influence the occlusal morphology and contact points of

the final restoration.[7] Studies have shown that Biogeneric Individual and Biogeneric

Reference designs tend to produce occlusal contacts that are more similar to the original tooth

anatomy compared to the Biogeneric Copy mode.[7] The choice of design mode should be

considered based on the specific requirements of the research protocol.

Q4: Are there known software or hardware issues that can interrupt the CEREC workflow?

A4: Yes, technical issues can arise. For example, a past Windows update was identified as a

source of conflict with the CEREC Omnicam, causing the camera to become unreachable by

removing the necessary IP addresses on the system.[8] Dentsply Sirona provides utilities to

resolve such issues by reinstalling network ports and camera drivers.[8] It is important to

ensure that the system's software and drivers are up-to-date and correctly configured.

Q5: What is the expected clinical success rate of CEREC restorations based on long-term

studies?

A5: Long-term studies have demonstrated high success rates for CEREC restorations. A 17-

year follow-up study on CEREC inlays and onlays reported a success rate of 88.7%.[1] Another

study evaluating 2,328 chairside inlays and onlays showed a success rate of 95.5% after nine

years.[9] A 10-year study found a success rate of 90.4% for CEREC inlays and onlays.[2]
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Issue 1: Poor Marginal Fit or Open Margins
Symptoms: The milled restoration does not seat completely, or there is a visible gap between

the restoration margin and the tooth preparation. This can lead to increased plaque

accumulation and secondary caries.[10][11]

Possible Causes & Solutions:

Cause Solution

Rough or Irregular Margins

Ensure preparation margins are smooth and

continuous. Polish the margins with fine-grit

diamond burs or hand instruments before

scanning.[3]

Undercuts in the Preparation

Remove any undercuts in the preparation. The

software can compensate for some undercuts,

but this may lead to an improper fit.[3][12]

Inadequate Tooth Reduction

Verify that there is sufficient occlusal and axial

reduction according to the material

specifications. Use clearance guides to ensure

adequate space.[12]

Scanning Inaccuracies

Ensure a dry and clean field during scanning.

Use a thin, uniform layer of scanning powder if

required by the system. Retake the digital

impression if any inaccuracies are suspected.

Issue 2: Fracture of the Ceramic Restoration
Symptoms: The restoration cracks or fractures in function. This is a common cause of failure in

clinical studies.[1][2]

Possible Causes & Solutions:
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Cause Solution

Inadequate Material Thickness

Ensure the design provides for the minimum

material thickness recommended by the

manufacturer, especially in the occlusal fossa

region.[12]

Sharp Internal Line Angles

Round all internal line angles of the preparation

to reduce stress concentration within the

ceramic.[4]

Occlusal High Points

Carefully check and adjust the occlusion in the

software before milling. Perform a thorough

clinical occlusal adjustment after bonding.

Improper Material Selection

Choose a ceramic material with appropriate

flexural strength for the specific clinical

application (e.g., molar vs. premolar, inlay vs.

crown).

Issue 3: Inaccurate Occlusal Morphology
Symptoms: The designed restoration has poor anatomical form, with flat cusps or incorrect

fissure patterns, requiring significant manual adjustment.

Possible Causes & Solutions:

Cause Solution

Incorrect Biogeneric Design Selection

Experiment with different biogeneric design

modes (Individual, Copy, Reference) to achieve

a more natural morphology.[7]

Poor Quality Pre-operative Scan (Biocopy)

If using Biocopy, ensure the pre-operative scan

captures the original tooth morphology

accurately and without distortion.

Software Design Parameters

Adjust the software's design parameters, such

as "Anatomical" or "Morphology," to enhance the

proposed design.
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Quantitative Data Summary
Table 1: Long-Term Success Rates of CEREC Restorations

Study Duration
Number of
Restorations

Success Rate
Primary Reason for
Failure

9 Years[9] 2,328 95.5% Tooth Extraction

10 Years[2] 187 90.4%
Ceramic Fracture

(53%)

17 Years[1] 187 88.7%
Ceramic Fracture

(62%)

18 Years[9] 1,011 84.4%
Ceramic Fracture

(38%)

Table 2: Marginal Gap Measurements in Research Studies

Study Preparation Design
Measurement
Method

Mean Marginal Gap
(µm)

Al-Ajroush et al.

(2006)[5][6]
Chamfer SEM 65.9 ± 38.7

Al-Ajroush et al.

(2006)[5][6]
Shoulder SEM 46.0 ± 9.2

Boitelle et al. (2015)[4] Ideal Preparation Digital Analysis < 50

Boitelle et al. (2015)[4] Flawed Preparation Digital Analysis > 100

Experimental Protocols
Protocol 1: Evaluation of Marginal Fit
Objective: To quantify the marginal gap of CEREC-fabricated crowns on prepared teeth.

Methodology:
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Tooth Preparation: Prepare extracted human molars for full crowns with a standardized

protocol, for example, a 1.0 mm circumferential chamfer finish line and 1.5-2.0 mm occlusal

reduction.[5][6]

Digital Impression: Take a digital impression of the prepared tooth using the CEREC intraoral

scanner.

Restoration Design and Fabrication: Design a full crown using the CEREC software and mill

it from a standardized ceramic block (e.g., VITA Mark II).[9]

Seating and Fixation: Seat the crown on the prepared tooth using a standardized low-

viscosity silicone material to simulate the cement layer.

Sectioning: Embed the tooth and crown in epoxy resin and section them bucco-lingually and

mesio-distally using a precision saw.

Microscopic Measurement: Measure the marginal gap at predefined points along the margin

using a scanning electron microscope (SEM) at a specified magnification (e.g., 200x).[5][6]

Data Analysis: Calculate the mean and standard deviation of the marginal gap

measurements for each group.
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Caption: Workflow for the experimental evaluation of CEREC crown marginal fit.
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Caption: Logical workflow for troubleshooting poor restoration fit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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